Cas no 130209-82-4 (Latanoprost)

• Product Name: Latanoprost
• CAS No: 130209-82-4
• MF: C₂₆H₄₀O₅
• MW: 432.6
• MDL: MFCD00216074
• CID: 64045
• PubChem ID: 5311221
• Update Time: 2025-11-02

Latanoprost Chemical and Physical Properties

Names and Identifiers

• 17-PHENYL-13,14-DIHYDRO TRINOR PROSTAGLANDIN F2ALPHA ISOPROPYL ESTER
• 9ALPHA,11ALPHA,15R-TRIHYDROXY-17-PHENYL-18,19,20-TRINOR-PROST-5Z-EN-1-OIC ACID, ISOPROPYL ESTER
• 9ALPHA, 11ALPHA, 15S-TRIHYDROXY-17-PHENYL-18,19,20-TRINOR-PROS-5Z-EN-1-OIC ACID, ISOPROPYL ESTER
• ISOPROPYL (5Z, 9A,11A,15R)-9,11,15-TRIHYDROXY-17-PHENYL-18,19,20-TRINOR-PROST-5Z-EN-1-OATE
• LATANOPROST
• XALATAN
• (1r-(1-alpha(z),2-beta(r*),3-alpha,5-alpha))--methylethyleste
• 7-(3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl)-5-heptenoicaci1
• phxa41
• xa41
• isopropyl (5z,9α,11α,15r)-9,11,15-trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate
• LATANAPROST
• 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-, 1-methylethyl ester, (5Z)- (9CI)
• 5-Heptenoic acid, 7-[3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl]-, 1-methylethyl ester, [1R-[1a(Z),2b(R*),3a,5a]]-
• Lata prostaglandin
• Propan-2-yl 7-[3,5-dihydroxy-2-(3-hydroxy-5-phenyl-pentyl)-cyclopentyl]hept-5-enoate
• Xalatan, Isopropyl (5Z,9α,11α,15R)-9,11,15-trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate
• Xalata
• Isopropyl 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((R)-3-hydroxy-5-phenylpentyl)cyclopentyl)hept-5-enoate
• Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
• Latanopros
• cGMP Latanoprost
• Latanoprost API
• Latanoprost ,98%
• LATANOPROST [USP-RS]
• BDBM50240648
• AKOS024458331
• T-2345
• LATANOPROST (MART.)
• XA-41
• Q634959
• J-005764
• ROCKLATAN COMPONENT LATANOPROST
• latanoprostum
• MLS000759468
• D00356
• HY-B0577
• Latanoprost Ophthalmic Solution 0.005%
• HMS2089J17
• Catioprost
• CHEMBL1051
• T2345
• LATANOPROST (USP MONOGRAPH)
• Isopropyl (5Z,9alpha,11alpha,15R)-9,11,15-trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate
• AS-75099
• 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester
• HMS3715N22
• CCG-100946
• LATANOPROST [MI]
• Xalatan (TN)
• SCHEMBL24698
• Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3R)-3-hydroxy-5-phenylpentyl)cyclopentyl)-5-heptenoate
• NCGC00246969-01
• LATANOPROST (USP-RS)
• DB00654
• AR-202
• S01EE01
• Latanoprost PF
• LATANOPROST COMPONENT OF ROCKLATAN
• 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester, (1R-(1-alpha(Z),2-beta(R*),3-alpha,5-alpha))-
• LATANOPROST [INN]
• propan-2-yl (5Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3R)-3-hydroxy-5-phenylpentyl)cyclopentyl)hept-5-enoate
• PhXA34 [as 15(R,S)-isomer]
• AB00640005-04
• SR-01000759428-4
• GTPL1961
• EX-A1770
• UNII-6Z5B6HVF6O
• IYUZEH
• (1R,2R,3R,5S,3''R)-7-[3,5-Dihydroxy-2-(3-hydroxy-5-phenyl-pentyl)-cyclopentyl]-hept-5-enoic acid isopropyl ester
• XA 41
• HMS2051H11
• isopropyl (z)-7-[(1r,2r,3r,5s)-3,5-dihydroxy-2-[(3r)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate
• 8S5FB3XXG8
• MFCD00216074
• PHXA-41
• Nova-21027
• PhXA 41
• L-PPDS
• XALACOM COMPONENT LATANOPROST
• 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]-, 1-methylethyl ester, (5Z)-
• LATANOPROST (EP MONOGRAPH)
• (Z)-isopropyl 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((R)-3-hydroxy-5-phenylpentyl)cyclopentyl)hept-5-enoate
• Isopropyl (5Z,9alpha,11alpha,15R)-9,11,15-trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate;Xalatan
• Latanoprost, United States Pharmacopeia (USP) Reference Standard
• 155551-81-8
• 5-HEPTENOIC ACID, 7-(3,5-DIHYDROXY-2-(3-HYDROXY-5-PHENYLPENTYL)CYCLOPENTYL)-1-METHYLETHYL ESTER, (1R-(1.ALPHA.(Z),2.BETA.(R*),3.ALPHA.,5.ALPHA.))-
• LATANOPROST [ORANGE BOOK]
• propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
• 130209-82-4
• UNII-8S5FB3XXG8
• Latanoprost?
• AB00640005-06
• Latanoprost [USAN:INN:BAN]
• LATANOPROST [USAN]
• s4709
• LATANOPROST [USP MONOGRAPH]
• latanoprost (isopropyl ester)
• NCGC00246969-06
• CHEBI:6384
• propan-2-yl (5Z)-7-{(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl}hept-5-enoate
• MLS001424106
• LATANOPROST [MART.]
• NC00196
• LATANOPROST [JAN]
• isopropyl (5Z,9alpha,11alpha,15R)-9,11,15-trihydroxy-17-phenyl-18,19,20-trinorprost-5-en-1-oate
• DTXCID9021057
• LATANOPROST [EP MONOGRAPH]
• LATANOPROST [VANDF]
• EN300-21692769
• LATANOPROST [WHO-DD]
• Latanoprost (JAN/USP/INN)
• propan-2-yl (5Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
• Latanoprost, (+/-)-
• SR-01000759428
• BRD-K10961822-001-05-1
• L0262
• XELPROS
• DTXSID1041057
• SMR000466354
• 6Z5B6HVF6O
• Latanoprost

• MDL： MFCD00216074
• Inchi： 1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/b8-3-/t21-,22+,23+,24-,25+/m0/s1
• InChI Key： GGXICVAJURFBLW-CEYXHVGTSA-N
• SMILES： O=C(OC(C)C)CCC/C=C\C[C@@H]1[C@@H](CC[C@@H](O)CCC2=CC=CC=C2)[C@H](O)C[C@@H]1O

Computed Properties

• Exact Mass: 432.28800
• Monoisotopic Mass: 432.287574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 14
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• XLogP3: 4.3

Experimental Properties

• Color/Form: Colorless to yellowish oil.
• Density: 1.093
• Melting Point: No data available
• Boiling Point: 583.8 °C at 760 mmHg
• Flash Point: 188.3 °C
• Refractive Index: 1.537
• Solubility: DMSO: freely soluble
• PSA: 86.99000
• LogP: 4.18640
• Sensitiveness: Sensitive to heat
• Merck: 5376
• Specific Rotation: D20 +31.57° (c = 0.91 in acetonitrile)
• Solubility: It is very soluble in acetonitrile, easily soluble in acetone, ethanol, ethyl acetate, isopropanol, methanol or octanol, and almost insoluble in water.

Latanoprost Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301 + P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H300
• RTECS：MJ9669550
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Latanoprost

Latanoprost (CAS No. 130209-82-4): A Comprehensive Guide to Its Properties, Uses, and Innovations

Latanoprost, with the CAS registry number 130209-82-4, is a synthetic prostaglandin F2α analog widely recognized for its therapeutic applications in ophthalmology. This compound is the active ingredient in prescription eye drops used to manage open-angle glaucoma and ocular hypertension, conditions that can lead to irreversible vision loss if untreated. Its mechanism of action involves increasing the outflow of aqueous humor, thereby reducing intraocular pressure (IOP)—a critical factor in glaucoma management.

In recent years, Latanoprost has garnered attention due to its cost-effectiveness and high efficacy compared to other IOP-lowering agents. Patients and healthcare providers frequently search for terms like "Latanoprost side effects", "Latanoprost vs. Bimatoprost", and "best time to use Latanoprost eye drops", reflecting widespread interest in optimizing treatment outcomes. Studies highlight its once-daily dosing convenience, though users should be aware of potential side effects such as ocular hyperemia or iris pigmentation changes.

The pharmaceutical industry continues to innovate with Latanoprost-based formulations, including preservative-free options for patients with sensitivities. Researchers are also exploring its potential in combination therapies, such as fixed-dose combinations with timolol, to enhance patient adherence. Environmental concerns related to drug disposal have spurred discussions on sustainable medication practices, another trending topic linked to this compound.

From a chemical perspective, Latanoprost (130209-82-4) is a prostanoid receptor agonist with a molecular weight of 432.58 g/mol. Its stability under proper storage conditions (2–8°C) ensures therapeutic reliability. Analytical methods like HPLC and mass spectrometry are employed for quality control, addressing queries about "Latanoprost purity standards" in pharmaceuticals.

As patient-centric care grows, digital health platforms now feature Latanoprost dosage reminders and interactive guides for administration techniques—addressing common search queries like "how to properly apply eye drops". The compound’s patent expiration has also led to increased availability of generic Latanoprost, making it accessible to broader populations.

In summary, Latanoprost remains a cornerstone in glaucoma therapy, balancing clinical effectiveness with evolving patient needs. Its ongoing research and real-world applications align with current trends in personalized medicine and telehealth consultations, ensuring its relevance in modern ophthalmology.